4-Chloro-1-((5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)methyl)-1H-pyrazole-3-carboxylic acid

• IUPAC Name: 4-chloro-1-[[5-methyl-3-(trifluoromethyl)pyrazol-1-yl]methyl]pyrazole-3-carboxylic acid
• InChI: InChI=1S/C10H8ClF3N4O2/c1-5-2-7(10(12,13)14)15-18(5)4-17-3-6(11)8(16-17)9(19)20/h2-3H,4H2,1H3,(H,19,20)
• InChI Key: DEHXZZQANTYFPP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CN2C=C(C(=N2)C(=O)O)Cl)C(F)(F)F
• Molecular Formula: C10H8ClF3N4O2
• Molecular Weight: 308.64 g/mol

Description

4-Chloro-1-((5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)methyl)-1H-pyrazole-3-carboxylic acid is a useful research compound. Its molecular formula is C10H8ClF3N4O2 and its molecular weight is 308.65. The purity is usually 95%.
BenchChem offers high-quality 4-Chloro-1-((5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)methyl)-1H-pyrazole-3-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Chloro-1-((5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)methyl)-1H-pyrazole-3-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• A study on the synthesis and characterization of pyrazole derivatives, including a compound similar to 4-Chloro-1-((5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)methyl)-1H-pyrazole-3-carboxylic acid, was conducted, focusing on molecular docking studies to predict binding interactions with target proteins like EGFR (G. Ganga Reddy et al., 2022).

Crystal Structure Analysis

• Research on 5-chloro-1-(1H-indole-2-yl)-3-methyl-4,5-dihydro-1H-pyrazole-4-carboxylic acids, structurally related to the compound , involved studying their molecular structure through X-ray diffraction and DFT calculations (Li-qun Shen et al., 2012).

Chemical Synthesis

• A study described the synthesis of chloro-5-(4-chloro-1-methyl-5-trifluoromethyl-1H-pyrazol-3-yl)-4-fluorobenzaldehyde, a key intermediate of herbicides, which is related to the compound of interest (Zhou Yu, 2002).

Hydrogen Bond Studies

• Research on 3-[5-(4-Chlorophenyl)-1-(4-methoxyphenyl)-1H-pyrazol-3-yl]propionic acid and the corresponding methyl ester, similar in structure to the compound , revealed insights into hydrogen-bonded dimers and conformational differences in crystal structures (Isuru R. Kumarasinghe et al., 2009).

Antimycobacterial Activity

• A synthesis and evaluation study on pyrazole derivatives, including 5-hydroxy-5-trifluoro[chloro]methyl-1H-1-(isonicotinoyl) pyrazoles, demonstrated in vitro antimycobacterial activity against various strains of Mycobacterium tuberculosis (P. E. Almeida da Silva et al., 2008).

Structural and Spectral Investigations

• Combined experimental and theoretical studies on pyrazole-4-carboxylic acid derivatives, closely related to the compound , provided insights into their electronic and structural properties (S. Viveka et al., 2016).